Cas no 2172396-05-1 (1-(4-Chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-amine)

• Product Name: 1-(4-Chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-amine
• CAS No: 2172396-05-1
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 5761973
• PubChem ID: 165746186
• Update Time: 2025-05-26

1-(4-Chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2172396-05-1
• 1-(4-chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-amine
• EN300-1283257
• 1-(4-Chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-amine

• Inchi： 1S/C13H18ClNO2/c1-9-6-10(2-3-12(9)14)7-11(15)8-13-16-4-5-17-13/h2-3,6,11,13H,4-5,7-8,15H2,1H3
• InChI Key： SJJKDRMWPSJPBA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(CC1OCCO1)N

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(4-Chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-amine

Introduction to 1-(4-Chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-amine (CAS No. 2172396-05-1)

1-(4-Chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-amine is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound, identified by its CAS number 2172396-05-1, belongs to a class of molecules that have shown promise in various biological and chemical applications. The presence of both aromatic and heterocyclic moieties in its structure contributes to its diverse reactivity and potential utility.

The molecular structure of 1-(4-Chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-amine consists of a phenyl ring substituted with a chloro group at the fourth position and a methyl group at the third position. This aromatic core is linked to an amine functional group through a propyl chain, which is further modified by a 1,3-dioxolane ring at the third carbon. This particular arrangement of functional groups makes the compound a versatile intermediate in organic synthesis and a potential candidate for drug discovery.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that can modulate biological pathways effectively. The compound 1-(4-Chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-amine has been studied for its potential role in inhibiting various enzymes and receptors involved in inflammatory and metabolic disorders. Its structural features suggest that it may interact with biological targets in ways that could lead to therapeutic benefits.

One of the most compelling aspects of this compound is its ability to serve as a building block for more complex molecules. The combination of the chloro-substituted phenyl ring and the dioxolane moiety provides multiple sites for further functionalization, allowing chemists to design derivatives with tailored properties. This flexibility has made it a valuable tool in medicinal chemistry research.

The synthesis of 1-(4-Chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-amine involves several key steps that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of the phenyl derivative, followed by chlorination and methylation to introduce the desired substituents. The introduction of the 1,3-dioxolane ring is achieved through nucleophilic substitution reactions, which require careful control of reaction conditions to ensure high yield and purity.

Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and potential applications of this compound. Molecular modeling studies have helped researchers predict how 1-(4-Chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-amine might interact with biological targets, providing insights into its mechanism of action. These computational approaches are complemented by experimental investigations, which have validated many of these predictions and provided further evidence for the compound's potential.

The pharmacological profile of 1-(4-Chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-amine has been explored in several preclinical studies. These studies have shown that the compound exhibits moderate activity against certain enzymes associated with inflammation and pain signaling. The presence of both lipophilic and polar functional groups in its structure suggests that it may be able to cross cell membranes effectively, making it a promising candidate for oral administration.

In addition to its potential as an active pharmaceutical ingredient (API), 1-(4-Chloro-3-methylphenyl)-3-(1,3-dioxolan-2-y l)propan -2 -amine has been investigated as a key intermediate in the synthesis of more complex molecules. Its structural features make it an ideal candidate for further derivatization, allowing chemists to explore new chemical spaces and discover novel therapeutic agents.

The safety profile of this compound is another area of interest for researchers. Preliminary toxicology studies have indicated that it is relatively well-tolerated at moderate doses, although further studies are needed to fully understand its long-term effects. These studies are essential for ensuring that any future drug candidates derived from this compound are safe for human use.

The future prospects for 1-(4-Chloro -3 -methylphen yl) -3 - (1 , 3 -diox olan -2 -y l ) pro pan -2 -ami ne are promising, given its unique structural features and potential applications in drug discovery. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to play an increasingly important role in pharmaceutical development.

In conclusion, 1-(4-Chloro -3 -methylphen yl) -3 - (1 , 3 -diox olan -2 -y l ) pro pan -2 -ami ne (CAS No. 2172396 -05 -1) is a fascinating compound with significant potential in pharmaceutical chemistry. Its structural complexity and diverse reactivity make it a valuable tool for researchers exploring new therapeutic agents. As our understanding of its properties continues to grow, so too will its applications in drug discovery and development.